1-{1-[4-(4-chlorophenoxy)butyl]-1H-benzimidazol-2-yl}ethanol

• IUPAC Name: 1-[1-[4-(4-chlorophenoxy)butyl]benzimidazol-2-yl]ethanol
• InChI: InChI=1S/C19H21ClN2O2/c1-14(23)19-21-17-6-2-3-7-18(17)22(19)12-4-5-13-24-16-10-8-15(20)9-11-16/h2-3,6-11,14,23H,4-5,12-13H2,1H3
• InChI Key: YEFHJBMRKNPZCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1CCCCOC3=CC=C(C=C3)Cl)O
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

Synthesis Analysis

Benzimidazole derivatives, including those similar to our compound of interest, are often synthesized through one-pot solvent-free methods or traditional stepwise synthetic routes involving the formation of key intermediates followed by cyclization and functionalization reactions. For instance, the synthesis of benzimidazole derivatives can involve rapid green protocols under solvent-free conditions, highlighting the efficiency and environmental friendliness of these methods (Taj et al., 2020).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by NMR and X-ray crystallography, revealing insights into their three-dimensional arrangement and the electronic environment of the molecule. For example, studies on similar compounds have detailed their crystalline structures and the coordination environment around metal centers when forming complexes (Ye, 2006).

Chemical Reactions and Properties

Benzimidazole derivatives participate in various chemical reactions, forming complexes with metals or undergoing functionalization to enhance their properties. Their chemical reactivity can be tailored by substituting different functional groups, which also affects their physical and chemical properties. The reactions often involve coordination to metal ions, demonstrating the ligand capabilities of benzimidazole derivatives (Dai et al., 2017).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure and substituents. These properties are crucial for their handling and application in various fields. For example, modifications in the benzimidazole core can lead to changes in their photophysical properties, impacting their fluorescence and solubilization behavior (Tavman et al., 2018).

Chemical Properties Analysis

The chemical properties of benzimidazole derivatives, including reactivity, acidity, basicity, and the ability to form complexes, are central to their applications. These properties are determined by the electronic structure of the benzimidazole moiety and the nature of substituents attached to it. Studies have shown that these compounds can act as ligands, forming stable complexes with metals, which is useful in catalysis and material science (Esparza-Ruiz et al., 2009).

Mechanism of Action

Target of Action

It is known that similar compounds, such as phenoxy herbicides, act by mimicking the auxin growth hormone indoleacetic acid (iaa) .

Mode of Action

Based on the structure and the known action of similar compounds, it can be inferred that it may interact with its targets by mimicking their natural ligands, inducing changes in their activity .

Biochemical Pathways

Similar compounds, such as phenoxy herbicides, affect the auxin signaling pathway, leading to rapid, uncontrolled growth in plants .

Pharmacokinetics

The physical and chemical properties such as melting point, boiling point, and density can influence its absorption, distribution, metabolism, and excretion, thereby affecting its bioavailability .

Result of Action

Similar compounds, such as phenoxy herbicides, induce rapid, uncontrolled growth in plants, leading to their death .